Cas no 2172305-18-7 (3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid)

• Product Name: 3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• CAS No: 2172305-18-7
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 5865768
• PubChem ID: 165526663
• Update Time: 2025-11-06

3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1495019
• 2172305-18-7
• 3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid

• Inchi： 1S/C26H23ClN2O5/c27-22-14-16(25(31)32)11-12-23(22)29-24(30)10-5-13-28-26(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,11-12,14,21H,5,10,13,15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： TXOKXFHPUBGDBX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid

3-Chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic Acid: A Comprehensive Overview

3-Chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid (CAS No. 2172305-18-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it an essential building block in the development of novel drugs and biologics.

The chemical structure of 3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid is characterized by a chlorinated benzene ring, an amide linkage, and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to temporarily protect the amino group, allowing for precise control over the reactivity and selectivity of the molecule during multi-step synthetic processes. This feature makes the compound particularly valuable in the synthesis of peptides and peptidomimetics, which are increasingly important in drug discovery and development.

Recent studies have highlighted the potential applications of 3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the chlorinated benzene ring and the Fmoc group play crucial roles in modulating the biological activity of the molecule, enhancing its efficacy and selectivity.

In addition to its anti-inflammatory properties, 3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid has also shown promise in cancer research. A study published in Cancer Research reported that certain derivatives of this compound exhibit significant antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of specific signaling pathways that are critical for cancer cell survival and proliferation. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

The synthetic versatility of 3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid has also been explored in the context of drug delivery systems. Researchers at a leading pharmaceutical company have developed nanoparticle-based delivery systems that incorporate this compound to enhance its bioavailability and target specificity. The Fmoc group allows for controlled release of the active moiety at the desired site of action, thereby improving therapeutic outcomes while minimizing side effects.

The stability and solubility properties of 3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid have been extensively studied to optimize its use in various formulations. A recent publication in Organic & Biomolecular Chemistry reported that modifications to the side chain can significantly enhance the solubility and stability of the compound in aqueous environments, which is crucial for its application in pharmaceutical formulations. These modifications include introducing hydrophilic groups or using surfactants to improve solubility without compromising the biological activity.

In conclusion, 3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid (CAS No. 2172305-18-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its synthetic flexibility and biological activity, make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing drug discovery and therapeutic innovation.